![molecular formula C11H12BrN3O2S B4856433 4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide](/img/structure/B4856433.png)
4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide
Overview
Description
4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide, also known as BDP, is a chemical compound that has gained significant attention in scientific research due to its unique properties. It is a sulfonamide derivative that has been synthesized using various methods, and it has shown promising results in various biological and physiological applications.
Mechanism of Action
The mechanism of action of 4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes and proteins in the body. It has been found to inhibit the activity of carbonic anhydrase IX, which is overexpressed in various cancers, leading to the inhibition of cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in the body. It has been shown to inhibit the activity of certain enzymes and proteins, leading to the inhibition of cancer cell growth and proliferation. This compound has also been found to have anti-inflammatory properties, leading to a reduction in inflammation in various diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide in lab experiments is its high purity, which allows for accurate and reproducible results. However, one limitation is its low solubility in water, which can limit its use in certain experiments.
Future Directions
There are many future directions for the use of 4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide in scientific research. One potential application is in the treatment of various inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. This compound may also have potential in the treatment of various cancers, and further research is needed to explore its efficacy in this area. Additionally, this compound may have potential in the development of new drugs for various diseases, and its unique properties make it a promising candidate for further study.
Conclusion:
In conclusion, this compound, or this compound, is a chemical compound that has shown promising results in various scientific research applications. Its unique properties make it a promising candidate for further study, and it may have potential in the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential applications.
Scientific Research Applications
4-bromo-N-(1,5-dimethyl-1H-pyrazol-4-yl)benzenesulfonamide has been extensively studied for its potential use in various scientific research applications. It has shown promising results in cancer research, where it has been found to inhibit the growth and proliferation of cancer cells. This compound has also been studied for its anti-inflammatory properties and has shown potential in the treatment of various inflammatory diseases.
properties
IUPAC Name |
4-bromo-N-(1,5-dimethylpyrazol-4-yl)benzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12BrN3O2S/c1-8-11(7-13-15(8)2)14-18(16,17)10-5-3-9(12)4-6-10/h3-7,14H,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ASAFYUOOEIFTBG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=NN1C)NS(=O)(=O)C2=CC=C(C=C2)Br | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12BrN3O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
330.20 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.